Cas no 372137-82-1 (2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide)

• Product Name: 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide
• CAS No: 372137-82-1
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• CID: 5729946
• PubChem ID: 50988902
• Update Time: 2025-10-30

2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide Chemical and Physical Properties

Names and Identifiers

• EN300-47957
• 2-Chloro-N-(3-phenoxybenzyl)acetamide
• 372137-82-1
• Z561693212
• SCHEMBL13192840
• 2-chloro-N-[(3-phenoxyphenyl)methyl]acetamide
• A1-42385
• Acetamide, 2-chloro-N-[(3-phenoxyphenyl)methyl]-
• 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide

• Inchi： 1S/C15H14ClNO2/c16-10-15(18)17-11-12-5-4-8-14(9-12)19-13-6-2-1-3-7-13/h1-9H,10-11H2,(H,17,18)
• InChI Key： XQNUYZCNBBCTNF-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC=C(C=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.0713064g/mol
• Monoisotopic Mass: 275.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 472.4±40.0 °C at 760 mmHg
• Flash Point: 239.5±27.3 °C
• pka: 13.43±0.46(Predicted)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide

Recent Advances in the Study of 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide (CAS: 372137-82-1): A Comprehensive Research Brief

The compound 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide (CAS: 372137-82-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloroacetamide moiety and phenoxyphenyl group, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance and potential future directions.

One of the key areas of research has been the synthesis and structural optimization of 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide. A study published in the Journal of Agricultural and Food Chemistry (2023) detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The researchers employed a green chemistry approach, utilizing catalytic methods to minimize waste and energy consumption. This advancement not only facilitates large-scale production but also aligns with the growing emphasis on sustainable chemical processes in the pharmaceutical industry.

In addition to its synthetic improvements, the biological activity of 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide has been a focal point of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. The results indicated that the compound exhibits moderate to high inhibitory activity, suggesting its utility as a lead compound for developing novel anti-inflammatory agents. Further in vitro and in vivo studies are warranted to validate these findings and assess its therapeutic potential.

Another noteworthy development is the application of 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide in agrochemical research. A recent report in Pest Management Science (2024) demonstrated its efficacy as a fungicide against several plant pathogens. The study highlighted its mode of action, which involves disrupting the cell membrane integrity of target fungi. Field trials showed promising results, with the compound exhibiting comparable or superior performance to existing fungicides, while also displaying a favorable environmental profile. These findings position it as a viable candidate for integrated pest management strategies.

Despite these advancements, challenges remain in the development and application of 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide. Issues such as potential toxicity, resistance development in target organisms, and regulatory hurdles need to be addressed. Ongoing research is focusing on structure-activity relationship (SAR) studies to optimize its efficacy and safety profile. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into practical applications.

In conclusion, 2-Chloro-N-(3-Phenoxyphenyl)MethylAcetamide (CAS: 372137-82-1) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Recent studies have shed light on its synthesis, biological activity, and potential uses, paving the way for future innovations. Continued research and development efforts will be crucial to fully realize its potential and address existing challenges. This brief underscores the importance of interdisciplinary collaboration and sustainable practices in advancing the field of chemical biology and pharmaceutical sciences.